![molecular formula C6H5ClIN B181669 4-Chloro-2-iodoaniline CAS No. 63069-48-7](/img/structure/B181669.png)
4-Chloro-2-iodoaniline
Overview
Description
4-Chloro-2-iodoaniline is an organic compound with the molecular formula C6H5ClIN. It appears as a pale brown to purple low melting solid .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom, an iodine atom, and an amine group . The offset face-to-face π-stacking and Cl-I contact have been observed in the crystal structure .Physical and Chemical Properties Analysis
This compound has a density of 2.0±0.1 g/cm3, a boiling point of 295.0±25.0 °C at 760 mmHg, and a flash point of 132.2±23.2 °C . It also has a melting point of 38.5-44.5°C .Scientific Research Applications
Crystal Structure Comparison
4-Chloro-2-iodoaniline, similar to other halogenated anilines, has been studied for its role in crystal structures. Dey and Desiraju (2004) compared the crystal structures of various 4-phenoxyanilines, including iodo, bromo, and chloro derivatives, finding that 4-(4'-Iodo)phenoxyaniline is isostructural to its bromo and chloro counterparts, unlike 4-iodoaniline (Dey & Desiraju, 2004).
Electrochemical Oxidation Studies
In electrochemical research, the oxidation behaviors of various halogenated anilines, including 4-bromoaniline, 2,4-dibromoaniline, and 4-iodoaniline, have been studied. Kádár et al. (2001) explored their electrochemical oxidation in acetonitrile, providing insights into the electrochemical properties of compounds similar to this compound (Kádár et al., 2001).
Palladium-Catalysed Carbonylation
Research by Ács et al. (2006) on palladium-catalysed carbonylation using 2-iodoaniline derivatives revealed that different substituents lead to the synthesis of various compounds. This study underscores the potential of this compound in complex organic syntheses (Ács et al., 2006).
Adsorption and Photodissociation on Surfaces
The adsorption and photodissociation of 4-haloanilines, including 4-chloro- and 4-iodoaniline, on surfaces like GaN(0001) have been investigated by Bermudez (2002). This study is relevant for understanding the surface interactions of this compound in various industrial applications (Bermudez, 2002).
Synthesis of Complex Organic Molecules
This compound is potentially useful in the synthesis of complex organic molecules. For example, Pelter et al. (2004) discussed the microscale synthesis of 1-bromo-3-chloro-5-iodobenzene from 4-bromo-2-chloro-6-iodoaniline, demonstrating its utility in organic synthesis (Pelter et al., 2004).
Catalytic Properties in Chemical Reactions
The catalytic properties of halonitrobenzenes, including compounds like 4-chloro-m-phenylenediamine and meta-iodoaniline, have been examined by Liang et al. (2008). This research highlights the potential role of this compound in catalysis (Liang et al., 2008).
Halogen Bonding in Structural Chemistry
Studies on halogen bonding, as reported by Pigge et al. (2006), provide insights into the structural chemistry of halogenated compounds, which is relevant for understanding the behavior of this compound in various chemical contexts (Pigge, Vangala, & Swenson, 2006).
Safety and Hazards
Mechanism of Action
Target of Action
4-Chloro-2-iodoaniline is an aromatic amine . It is primarily used as an intermediate in organic synthesis
Mode of Action
The mode of action of this compound is largely dependent on the specific chemical reactions it is involved in. As an aromatic amine, it can participate in various reactions such as carbonylation . The iodine and chlorine substituents on the benzene ring can also be replaced in substitution reactions, allowing for the synthesis of a wide range of compounds.
Pharmacokinetics
It is known to have high gastrointestinal absorption and is a cyp1a2 and cyp2c9 inhibitor . Its lipophilicity (Log Po/w) is 1.89 (iLOGP) and 3.46 (XLOGP3) .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, it is sensitive to light and should be stored in a cool, dark place . It is also recommended to be stored in a well-ventilated place and kept tightly closed . Safety precautions should be taken while handling this compound due to its toxicity .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 4-Chloro-2-iodoaniline are not well-studied. It is known that this compound can interact with various enzymes, proteins, and other biomolecules. The nature of these interactions is largely dependent on the specific biochemical context and the presence of other compounds .
Cellular Effects
It is known that this compound can influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that this compound has a melting point of 39-43 °C , indicating its stability under normal laboratory conditions.
Dosage Effects in Animal Models
It is known that this compound is classified as a dangerous good for transport and may be subject to additional shipping charges .
Metabolic Pathways
It is likely that this compound interacts with various enzymes and cofactors, potentially influencing metabolic flux or metabolite levels .
Transport and Distribution
It is likely that this compound interacts with various transporters or binding proteins, potentially influencing its localization or accumulation .
Subcellular Localization
It is possible that this compound is directed to specific compartments or organelles through targeting signals or post-translational modifications .
Properties
IUPAC Name |
4-chloro-2-iodoaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClIN/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLEJOBRWKBPUOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClIN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00979005 | |
Record name | 4-Chloro-2-iodoaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00979005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.47 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
63069-48-7 | |
Record name | 4-Chloro-2-iodoaniline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=63069-48-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Chloro-2-iodoaniline | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063069487 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Chloro-2-iodoaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00979005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-chloro-2-iodoaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.058.018 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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